Cas no 109882-30-6 (Dihydroxy Bendamustine)

Dihydroxy Bendamustine structure
Product Name:Dihydroxy Bendamustine
CAS No:109882-30-6
Molecular Formula:C16H23N3O4
Molecular Weight:321.37152
CID:1064522
PubChem ID:13755672
Dihydroxy Bendamustine Properties
Names and Identifiers
-
- Dihydroxy Bendamustine
- 4-[5-[bis(2-hydroxyethyl)amino]-1-methylbenzimidazol-2-yl]butanoic acid
- UNII-64ELC90802
- 4-{5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazol-2-yl}butanoic acid
- Bendamustine Dihydroxy Impurity
- 109882-30-6
- 64ELC90802
- SCHEMBL229039
- 5-[Bis(2-hydroxyethyl)amino]-1-methyl-1H-benzimidazole-2-butanoic Acid
- Des(di(2-chloroethyl))-di(2-hydroxyethyl) bendamustine
- DTXSID00548492
- 1H-Benzimidazole-2-butanoic acid, 5-(bis(2-hydroxyethyl)amino)-1-methyl-
- Q27263749
- DihydroxyBendamustine-d3
- 4-(5-(BIS(2-HYDROXYETHYL)AMINO)-1-METHYL-1H-BENZIMIDAZOL-2-YL)BUTANOIC ACID
-
- InChIKey: XQMDIDKYVZPCNV-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H23N3O4/c1-18-14-6-5-12(19(7-9-20)8-10-21)11-13(14)17-15(18)3-2-4-16(22)23/h5-6,11,20-21H,2-4,7-10H2,1H3,(H,22,23)
- SMILES: CN1C2=C(C=C(C=C2)N(CCO)CCO)N=C1CCCC(=O)O
Computed Properties
- Exact Mass: 321.16885622g/mol
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 9
- Monoisotopic Mass: 321.16885622g/mol
- Heavy Atom Count: 23
- Complexity: 376
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 98.8Ų
Dihydroxy Bendamustine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE15183-25mg |
5-[Bis(2-hydroxyethyl)aMino]-1-Methyl-1H-benziMidazole-2-butanoic Acid |
109882-30-6 | 98% | 25mg |
$588.00 | ||
AN HUI ZE SHENG Technology Co., Ltd. | D446565-10mg |
Dihydroxy Bendamustine |
109882-30-6 | 10mg |
¥1800.00 | 2023-09-15 |
Dihydroxy Bendamustine Suppliers
Artis.bioche
(CAS:109882-30-6)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:109882-30-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Dihydroxy Bendamustine Related Literature
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Markus Hollmann,Jens Boertz,Elke Dopp,Joerg Hippler,Alfred Vitalis Hirner Metallomics, 2010,2, 52-56
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Bruno Freitas,Willian G. Nunes,Carla G. Real,Cristiane B. Rodella,Gustavo Doubek,Leonardo M. da Silva,Leandro A. Pocrifka,Renato G. Freitas,Hudson Zanin J. Mater. Chem. A, 2023,11, 20636-20650
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Xiang Li,Yuanhang Ren,Zhewei Weng,Bin Yue,Heyong He Chem. Commun., 2020,56, 2324-2327
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Cheng Yan,Shuai Zhu,Shu-Hui Liu,Liang-Hua Zou Org. Chem. Front., 2018,5, 3464-3468
-
Denis Machon,Patrice Mélinon Phys. Chem. Chem. Phys., 2015,17, 903-910
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10. Front cover
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